Cas no 1805585-95-8 (Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate
• CAS No: 1805585-95-8
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4945334
• Update Time: 2025-05-20

Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-11(16)5-9-3-8(7-15)4-10(6-14)12(9)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： RAYIYNWUQABSCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(CO)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate

Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate (CAS No. 1805585-95-8): A Comprehensive Overview

Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate (CAS No. 1805585-95-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique combination of functional groups—chloro, cyano, and hydroxymethyl—offers versatile reactivity, making it a valuable intermediate in the development of bioactive molecules. Its molecular structure, C12H12ClNO3, provides a balanced mix of hydrophobicity and polarity, which is crucial for its applications in drug discovery and material science.

The 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate moiety is particularly notable for its role in the synthesis of heterocyclic compounds, which are foundational to many modern pharmaceuticals. Researchers have explored its utility in constructing pyridine and quinoline derivatives, classes of compounds frequently employed in antiviral and anticancer therapies. The presence of the hydroxymethyl group further enhances its potential as a building block for prodrugs, where controlled release mechanisms are essential.

In recent years, the demand for Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate has surged due to its relevance in green chemistry initiatives. As industries shift toward sustainable practices, this compound’s efficiency in multi-step syntheses with minimal waste aligns with the principles of atom economy and reduced environmental impact. Its compatibility with catalytic processes also positions it as a preferred choice for large-scale production.

From a commercial perspective, CAS 1805585-95-8 is supplied by leading fine chemical manufacturers under stringent quality controls, ensuring high purity (>98%) for research and industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity. Storage recommendations typically include protection from moisture and light to maintain stability, reflecting its sensitivity to hydrolytic degradation.

The compound’s versatility extends to material science, where its cyano group participates in polymerization reactions, contributing to the development of advanced polymeric materials with tailored properties. This dual applicability in pharmaceuticals and materials underscores its interdisciplinary significance. Furthermore, its low toxicity profile, as evidenced by preliminary safety data, makes it a candidate for broader industrial adoption.

Emerging trends in AI-driven drug discovery have also spotlighted Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate as a key fragment in virtual screening libraries. Computational models frequently highlight its structural motifs as pharmacophores, accelerating the identification of novel therapeutic agents. This synergy between experimental and in silico approaches exemplifies its growing role in 21st-century chemical innovation.

For researchers seeking reliable sourcing, CAS 1805585-95-8 is cataloged by major chemical databases with detailed technical specifications. Its synthesis typically involves esterification of the corresponding acid precursor, followed by selective functionalization—a process optimized for scalability. Patent literature reveals its incorporation in proprietary formulations, further validating its industrial relevance.

In summary, Ethyl 2-chloro-3-cyano-5-(hydroxymethyl)phenylacetate represents a convergence of synthetic utility and sustainable potential. Its applications span cutting-edge drug development, eco-friendly manufacturing, and smart materials, making it a compound of enduring scientific and commercial interest. As research continues to unravel its full potential, this molecule is poised to remain at the forefront of organic chemistry advancements.